7-hydroxy-1-methyl-9-(3-methylphenyl)-3-(2-piperidin-1-ylethyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 7-hydroxy-1-methyl-9-(3-methylphenyl)-3-(2-piperidin-1-ylethyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C23H30N6O3/c1-16-7-6-8-17(13-16)28-14-18(30)15-29-19-20(24-22(28)29)25(2)23(32)27(21(19)31)12-11-26-9-4-3-5-10-26/h6-8,13,18,30H,3-5,9-12,14-15H2,1-2H3
• InChI Key: JJAQVLSALUYPHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CC(CN3C2=NC4=C3C(=O)N(C(=O)N4C)CCN5CCCCC5)O
• Molecular Formula: C23H30N6O3
• Molecular Weight: 438.5 g/mol
• CAS No.: 845663-63-0

Description

7-hydroxy-1-methyl-9-(3-methylphenyl)-3-(2-piperidin-1-ylethyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C23H30N6O3 and its molecular weight is 438.532. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cardiovascular Research

Compounds with structural similarities have been synthesized and tested for their cardiovascular activities, including electrocardiographic, antiarrhythmic, and hypotensive effects. For instance, derivatives of 8-alkylamino-1,3-dimethyl-7-(2-hydroxy-3- piperazinopropyl)-3,7-dihydro-1H-purine-2,6-diones have shown significant prophylactic antiarrhythmic activity and hypotensive effects in experimental models, underscoring their potential in cardiovascular disease treatment (Chłoń-Rzepa et al., 2004).

Antimicrobial and Anticancer Applications

Research on pyrimidine and purine derivatives has also unveiled their promise in antimicrobial and anticancer therapies. For example, novel substituted pyridines and purines containing 2,4-thiazolidinedione have been designed and synthesized, demonstrating effectiveness against triglyceride accumulation in vitro and hypoglycemic and hypolipidemic activities in vivo (Kim et al., 2004). Additionally, certain 1,3-dialkylated-pyrimidin-2,4-diones have been found active against a wide range of human tumor cell lines, indicating their potential as anticancer agents (Singh & Paul, 2006).

Optical and Nonlinear Optical Properties

The exploration into the optical and nonlinear optical (NLO) properties of pyrimidine-based derivatives has revealed their applicability in NLO device fabrication. A study focusing on pyrimidine-based bis-uracil derivatives highlighted their significant NLO characteristics, suggesting their utility in the development of NLO materials (Mohan et al., 2020).